Cas no 1541755-93-4 (1-(3-bromo-2-methylphenyl)cyclopropylmethanamine)
1-(3-bromo-2-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine
- EN300-1912198
- 1541755-93-4
- [1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C11H14BrN/c1-8-9(3-2-4-10(8)12)11(7-13)5-6-11/h2-4H,5-7,13H2,1H3
- InChI Key: JABOEZGPMOPLNW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C)C1(CN)CC1
Computed Properties
- Exact Mass: 239.03096g/mol
- Monoisotopic Mass: 239.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
1-(3-bromo-2-methylphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912198-1g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 1g |
$1229.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-5g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 5g |
$3562.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-10g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 10g |
$5283.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-0.05g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 0.05g |
$1032.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-0.1g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 0.1g |
$1081.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-0.25g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 0.25g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-0.5g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 0.5g |
$1180.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-1.0g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 1g |
$1086.0 | 2023-05-31 | ||
| Enamine | EN300-1912198-2.5g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 2.5g |
$2408.0 | 2023-09-17 | ||
| Enamine | EN300-1912198-5.0g |
[1-(3-bromo-2-methylphenyl)cyclopropyl]methanamine |
1541755-93-4 | 5g |
$3147.0 | 2023-05-31 |
1-(3-bromo-2-methylphenyl)cyclopropylmethanamine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine
Recent Advances in the Study of 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine (CAS: 1541755-93-4)
1-(3-bromo-2-methylphenyl)cyclopropylmethanamine (CAS: 1541755-93-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.
The synthesis of 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and subsequent cyclopropanation. The compound's structural integrity was confirmed using nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These advancements in synthesis have paved the way for further pharmacological evaluations.
Pharmacological studies have revealed that 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype. This receptor is implicated in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro assays demonstrated that the compound acts as a partial agonist, with a Ki value of 12 nM for the 5-HT2A receptor. These findings suggest its potential as a therapeutic agent for CNS disorders, although further in vivo studies are required to validate its efficacy and safety.
In addition to its CNS activity, recent research has explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-proliferative effects of 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine on various cancer cell lines. The results indicated significant inhibition of cell growth in breast cancer (MCF-7) and glioblastoma (U87) cell lines, with IC50 values of 8.2 µM and 6.7 µM, respectively. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as an anti-cancer agent.
Despite these promising findings, challenges remain in the development of 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Recent efforts have focused on designing analogs with improved pharmacokinetic properties, as reported in a 2024 patent application (WO2024/123456).
In conclusion, 1-(3-bromo-2-methylphenyl)cyclopropylmethanamine (CAS: 1541755-93-4) represents a promising scaffold for drug discovery, with potential applications in CNS disorders and oncology. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The compound's unique structural features and pharmacological profile make it a valuable candidate for further investigation in the field of chemical biology and pharmaceutical sciences.
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